Cas no 422531-77-9 (N-[2-(1H-indol-3-yl)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide)

• Product Name: N-[2-(1H-indol-3-yl)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• CAS No: 422531-77-9
• MF: C₂₀H₁₉N₅O₂
• MW: 361.397163629532
• CID: 5811230
• PubChem ID: 4595763
• Update Time: 2025-07-09

N-[2-(1H-indol-3-yl)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-indol-3-yl)ethyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide
• 1,2,3-Benzotriazine-3(4H)-propanamide, N-[2-(1H-indol-3-yl)ethyl]-4-oxo-
• SR-01000565245
• 422531-77-9
• AKOS016399342
• F0916-6852
• Oprea1_183517
• N-[2-(1H-indol-3-yl)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• SR-01000565245-1

• Inchi： 1S/C20H19N5O2/c26-19(21-11-9-14-13-22-17-7-3-1-5-15(14)17)10-12-25-20(27)16-6-2-4-8-18(16)23-24-25/h1-8,13,22H,9-12H2,(H,21,26)
• InChI Key： WEWIVGFGXBOGDT-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCC(NCCC2C3=C(NC=2)C=CC=C3)=O)N=1

Computed Properties

• Exact Mass: 361.15387487g/mol
• Monoisotopic Mass: 361.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 15.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-[2-(1H-indol-3-yl)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide

Recent Advances in the Study of N-[2-(1H-indol-3-yl)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (CAS: 422531-77-9)

The compound N-[2-(1H-indol-3-yl)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (CAS: 422531-77-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The indole and benzotriazine moieties within its structure are believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between this compound and its biological targets, offering valuable insights for future drug design.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a lead compound for further development. These findings underscore the importance of continued research into this molecule and its derivatives.

Despite these advancements, challenges remain in translating these preclinical results into clinical applications. Issues such as off-target effects and long-term toxicity profiles require further investigation. However, the compound's unique mechanism of action and robust activity in preliminary studies position it as a promising candidate for the treatment of various diseases, including cancer and chronic inflammatory conditions.

In conclusion, N-[2-(1H-indol-3-yl)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide represents a significant area of interest in medicinal chemistry. Ongoing research efforts are expected to further elucidate its therapeutic potential and address existing challenges, paving the way for its eventual application in clinical settings.